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Compound of Interest

Compound Name: Allatostatin II

Cat. No.: B570984 Get Quote

Technical Support Center: Allatostatin II
This technical support center provides guidance on the proper handling and preparation of

Allatostatin II stock solutions for research applications.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for creating an Allatostatin II stock solution?

A1: The recommended starting solvent for Allatostatin II is high-purity water (e.g., Milli-Q® or

equivalent). Allatostatin II has a net positive charge at neutral pH, which generally confers

solubility in aqueous solutions. If solubility in water is limited, a dilute acidic solution, such as

10% acetic acid, can be used. For highly concentrated solutions or difficult batches, a small

amount of an organic solvent like DMSO may be necessary as a last resort.

Q2: How should I store the lyophilized Allatostatin II powder and the stock solution?

A2: Lyophilized Allatostatin II powder should be stored at -20°C for long-term stability, where it

can be stable for over a year.[1][2] Once reconstituted into a stock solution, it is recommended

to aliquot the solution into smaller, single-use volumes and store them at -20°C to avoid

repeated freeze-thaw cycles.[2]

Q3: What is the typical concentration for an Allatostatin II stock solution?
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A3: A common concentration for peptide stock solutions is 1-2 mg/mL or a specific molar

concentration like 1 mM.[2][3] This concentration is generally sufficient for subsequent dilutions

into working solutions for various experimental assays.

Q4: Can I use a buffer solution like PBS to dissolve Allatostatin II?

A4: While it is possible to dissolve Allatostatin II in a buffer like Phosphate Buffered Saline

(PBS), it is recommended to first create a concentrated stock solution in water or a dilute acid.

This stock solution can then be diluted into the desired experimental buffer. This approach

prevents potential solubility issues that can arise from interactions between the peptide and

buffer components at high concentrations. One study mentions dissolving a B-type allatostatin

in physiological saline (PS) to create a 1 mmol/L stock solution.[3]
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Problem Possible Cause Recommended Solution

Allatostatin II powder does not

dissolve in water.

The peptide concentration is

too high, or the specific batch

has lower solubility.

1. Gently warm the solution

and vortex briefly. 2. If still

insoluble, add 10% acetic acid

dropwise until the peptide

dissolves. 3. As a final option,

dissolve the peptide in a

minimal amount of DMSO

before diluting with your

aqueous buffer.[2][4]

The stock solution appears

cloudy or contains precipitates.

The peptide has come out of

solution, possibly due to

incorrect pH, high

concentration, or aggregation.

1. Briefly sonicate the solution

to aid dissolution. 2. If

precipitation persists, consider

preparing a new stock solution

at a lower concentration. 3. For

peptides prone to aggregation,

dissolving in 6 M guanidine

HCl or 8 M urea can be

effective, followed by dilution.

[2]

Inconsistent experimental

results using the stock

solution.

The stock solution may have

degraded due to improper

storage or multiple freeze-thaw

cycles.

1. Always aliquot the stock

solution into single-use vials to

minimize freeze-thaw cycles.

[2] 2. Ensure the stock solution

is stored at -20°C. 3. Prepare a

fresh stock solution from the

lyophilized powder.

Data Presentation
Table 1: Solvent Selection Guide for Allatostatin II
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Solvent Solubility Potential
Recommendations &

Remarks

High-Purity Water High
Recommended as the primary

solvent.[2][4]

10% Acetic Acid in Water High
Use if solubility in water is

limited.[2][4]

Physiological Saline / PBS Moderate to High

Suitable for direct preparation

of working solutions or some

stock solutions.[3]

DMSO High

Use as a last resort for very

hydrophobic peptides or high

concentrations. Dilute with an

aqueous buffer afterward.[2][4]

Acetonitrile, Methanol Variable

Generally used for more

hydrophobic peptides; may be

suitable but water or dilute acid

is preferred.[2]

Experimental Protocols
Protocol: Preparation of a 1 mM Allatostatin II Stock Solution

Pre-Requisites:

Ensure the lyophilized Allatostatin II is at room temperature before opening the vial to

prevent condensation.

For maximum recovery, briefly centrifuge the vial to collect all the powder at the bottom.[1]

Calculation:

The molecular weight of Allatostatin II (Sequence: GDGRLYAFGL-NH2) is approximately

1067.2 g/mol .[5]
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To prepare a 1 mM stock solution, you will need 1.067 mg of Allatostatin II per 1 mL of

solvent.

Dissolution Procedure:

Add the calculated volume of high-purity, sterile water to the vial containing the

Allatostatin II powder.

Vortex the vial gently until the peptide is completely dissolved.

If the peptide does not fully dissolve, add a small volume of 10% acetic acid (e.g., 10-20

µL) and vortex again. Repeat if necessary.

Storage:

Once fully dissolved, aliquot the stock solution into sterile, single-use microcentrifuge

tubes.

Store the aliquots at -20°C.

Mandatory Visualization
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Solvent Selection Workflow for Allatostatin II
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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